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Compound of Interest

Compound Name: Di-12-ANEPPQ

Cat. No.: B15552348

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-12-ANEPPQ is a lipophilic, fast-responding fluorescent dye belonging to the styryl-
pyridinium, or ANEP, class of voltage-sensitive dyes. Its molecular structure renders it highly
hydrophobic, facilitating its utility in specific applications such as the retrograde labeling of
neurons.[1][2] This guide provides a comprehensive overview of the technical specifications,
experimental protocols, and underlying mechanisms of Di-12-ANEPPQ for professionals in
neuroscience research and drug development.

Core Properties and Specifications

Di-12-ANEPPQ is characterized by its sensitivity to changes in the electrical potential across
cellular membranes. This property allows for the real-time, non-invasive monitoring of neuronal
activity and other dynamic cellular processes involving changes in membrane voltage.

Chemical and Physical Properties
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Property Value Reference
Chemical Formula C47TH77Br2N3 [3]
Molecular Weight 843.94 g/mol [3]
CAS Number 217176-86-8 [3]
Appearance Orange-red solid [1]
Solubility Soluble in DMF or DMSO [1]

Photophysical Properties

The fluorescence of Di-12-ANEPPQ is highly dependent on its environment. In organic

solvents, its spectral properties differ from when it is embedded in a lipid membrane. It is

important to note that like other styryl dyes, Di-12-ANEPPQ exhibits a significant blue shift in its

excitation and emission spectra when incorporated into lipid membranes compared to its

spectra in methanol.[1]

Property

Value (in Methanol)

Note

Reference

Excitation Maximum

Spectra are blue-

522 nm shifted in lipid [11[3]
(Aex)
membranes.
o ] Spectra are blue-
Emission Maximum ) o
720 nm shifted in lipid [1][3]
(Aem)
membranes.

Quantum Yield

Data not available

Fluorescence Lifetime

Data not available

Voltage Sensitivity

Approx. 10% AF/100

mV (estimated for

The fluorescence

intensity changes in

response to

[4]

ANEP class) membrane potential
fluctuations.
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Mechanism of Voltage Sensing

The voltage-sensing capability of Di-12-ANEPPQ, like other ANEP dyes, is based on an
electrochromic mechanism, also known as the Stark effect. This involves a direct interaction
between the dye's chromophore and the electric field across the membrane.
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Mechanism of Voltage Sensing in ANEP Dyes
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Workflow for Retrograde Neuronal Labeling

Prepare Di-12-ANEPPQ
Working Solution

:

Apply to Axon Terminals

:

Incubate for
Retrograde Transport

:

Wash Excess Dye

:

Visualize Labeled Neurons

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Di-12-ANEPPQ: An In-Depth Technical Guide for
Advanced Cellular Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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